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Compound of Interest

Compound Name: Benzo[c]picene

Cat. No.: B15344365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of

Benzo[c]picene analytical standards and reference materials. Benzo[c]picene is a polycyclic

aromatic hydrocarbon (PAH) of interest in environmental monitoring and toxicology studies.

Accurate analytical quantification is crucial for assessing its potential impact.

Benzo[c]picene: Physical and Chemical Properties
Benzo[c]picene is a high molecular weight PAH with the following key characteristics:

Property Value Reference

CAS Number 217-37-8 [1]

Molecular Formula C₂₆H₁₆ [1]

Molecular Weight 328.41 g/mol [1]

Appearance Crystalline solid

Solubility

Soluble in organic solvents like

toluene and dichloromethane.

Sparingly soluble in methanol.
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Certified reference materials (CRMs) are essential for accurate quantification and method

validation. While direct listings from major suppliers like Sigma-Aldrich and LGC Standards are

not readily available, research indicates that Chiron AS is a primary source for Benzo[c]picene
analytical standards.[2]

Table of Potential Benzo[c]picene Analytical Standards:

Supplier
Product
Name/Description

Purity Format

Chiron AS Benzo[c]picene
High Purity (Typically

>98%)

Neat solid or in

solution

It is recommended to directly contact Chiron AS for the most current product information,

including lot-specific purity, available formats (e.g., neat solid, solution in a specific solvent),

and pricing.

Experimental Protocols
Accurate analysis of Benzo[c]picene requires robust and validated analytical methods. Below

are detailed protocols for High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS), which are commonly used techniques for PAH

analysis.

High-Performance Liquid Chromatography (HPLC)
Protocol for PAH Isomer Separation
This protocol is adapted from methodologies used for the separation of complex PAH mixtures

containing isomers of similar molecular weight to Benzo[c]picene.

Workflow for HPLC Analysis of Benzo[c]picene:
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Sample Preparation HPLC Analysis Data Analysis

Weigh Standard Dissolve in Toluene Dilute to Working Concentration Inject Sample Chromatographic Separation UV/Fluorescence Detection Integrate Peak Area Quantify Concentration

Sample Preparation GC-MS Analysis Data Analysis

Prepare Standard Solution Derivatization (Optional) Inject Sample GC Separation Ionization (EI) Mass Spectrometry Detection Extract Ion Chromatogram Quantify using SIM

Sample Preparation

NMR Data Acquisition

Spectral Interpretation

Dissolve in Deuterated Solvent (e.g., CDCl3)

Acquire 1H NMR Spectrum

Acquire 13C NMR Spectrum

Assign Chemical Shifts Confirm Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Identification and Quantification of Six-Ring C26H16 Cata-Condensed Polycyclic Aromatic
Hydrocarbons in a Complex Mixture of Polycyclic Aromatic Hydrocarbons from Coal Tar -
PMC [pmc.ncbi.nlm.nih.gov]

2. AmXpress [amxpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15344365?utm_src=pdf-body-img
https://www.benchchem.com/product/b15344365?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4669568/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4669568/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4669568/
http://amxpress.com/index.php?cPath=94
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Benzo[c]picene
Analytical Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15344365#analytical-standards-and-reference-
materials-for-benzo-c-picene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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